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Introduction
The quantitative analysis of potassium is a critical procedure in various fields, including

pharmaceutical development, agricultural science, and clinical diagnostics. One of the classical

and highly accurate methods for this determination is the gravimetric analysis using platinic
acid, specifically hexachloroplatinic acid (H₂PtCl₆). This method relies on the selective

precipitation of potassium as potassium hexachloroplatinate (K₂PtCl₆), a sparingly soluble salt.

[1][2] This document provides detailed application notes and experimental protocols for the

quantitative determination of potassium using this established technique.

The underlying principle of this method is the reaction of potassium ions (K⁺) with

hexachloroplatinate ions ([PtCl₆]²⁻) in an acidic solution to form a distinct yellow precipitate of

potassium hexachloroplatinate.[3][4] The precipitate is then isolated, dried, and weighed,

allowing for the calculation of the original potassium concentration in the sample.
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For accurate gravimetric analysis, understanding the solubility of the precipitate is paramount.

The following tables summarize the key quantitative data for potassium hexachloroplatinate.

Table 1: Solubility of Potassium Hexachloroplatinate (K₂PtCl₆) in Water

Temperature (°C) Solubility ( g/100 mL)

0 0.70

20 1.12

25 0.89

50 2.16

95 5.13

100 5.13

(Data sourced from references[1][3][4])

Table 2: Solubility of Potassium Hexachloroplatinate (K₂PtCl₆) in Different Solvents

Solvent Solubility

Cold Water Slightly soluble

Hot Water Soluble

Alcohol Practically insoluble/Insoluble

Ethanol Insoluble

Hydrochloric Acid (10%) Soluble

(Data sourced from references[3][5][6])

Table 3: Key Properties of Potassium Hexachloroplatinate (K₂PtCl₆)
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Property Value

Molar Mass 485.99 g/mol

Color Yellow to orange-yellow crystalline solid

Density 3.499 g/cm³

Melting Point 250 °C (decomposes)

Platinum Content Approximately 39.6%

(Data sourced from references[1][3][5][6])

Experimental Protocols
The following protocols are provided as a general guideline and may require optimization

based on the specific sample matrix.

Reagents and Materials
Hexachloroplatinic Acid Solution: A solution of H₂PtCl₆ in dilute hydrochloric acid. The

concentration should be sufficient to precipitate all potassium in the sample.

Ethanol (95% v/v): For washing the precipitate.

Hydrochloric Acid (HCl): Concentrated and dilute solutions.

Nitric Acid (HNO₃): Concentrated, for sample digestion.

Perchloric Acid (HClO₄): For digestion of organic samples.

Ammonium Chloride Solution: Saturated, for washing in specific protocols.

Gooch Crucible or Sintered Glass Crucible: For filtration.

Drying Oven: Capable of maintaining 110-130°C.

Desiccator
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Analytical Balance

Sample Preparation
The sample preparation method will vary depending on the nature of the sample.

A. For Pharmaceutical and Biological Samples (Organic Matrices):

Accurately weigh a representative portion of the sample into a beaker.

Add a mixture of concentrated nitric acid and perchloric acid. Caution: Perchloric acid can be

explosive when heated with organic matter. Always add nitric acid first and heat gently to

oxidize easily oxidizable material before adding perchloric acid.

Gently heat the mixture on a hot plate in a fume hood to digest the organic matter.

Continue heating until the solution is clear and white fumes of perchloric acid are evolved.

Cool the solution and add dilute hydrochloric acid.

B. For Inorganic Salts and Fertilizers (Inorganic Matrices):

Accurately weigh the sample and dissolve it in distilled water or dilute hydrochloric acid.

If sulfates are present, they should be removed by precipitation with barium chloride.

If ammonium salts are present, they should be removed by ignition.

Precipitation of Potassium Hexachloroplatinate

Gravimetric Analysis Workflow

Sample Preparation
(Digestion/Dissolution)
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14761530/docs?utm_src=pdf-body-img#application-notes-protocols-for-the-quantitative-analysis-of-potassium-using-platinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the gravimetric determination of potassium.

To the prepared sample solution, add a sufficient excess of the hexachloroplatinic acid
solution to ensure complete precipitation of potassium.

Gently heat the solution on a steam bath to encourage the formation of a crystalline

precipitate. Avoid boiling.

Allow the solution to cool to room temperature and then let it stand for several hours, or

preferably overnight, to ensure complete precipitation.

Filtration and Washing
Prepare a Gooch or sintered glass crucible by washing it, drying it in an oven at 110-130°C,

cooling in a desiccator, and weighing it accurately.

Filter the supernatant liquid through the weighed crucible.

Wash the precipitate in the beaker with small portions of 95% ethanol, decanting the

washings through the crucible.

Transfer the precipitate to the crucible using a stream of 95% ethanol from a wash bottle.

Continue washing the precipitate in the crucible with 95% ethanol until the washings are

colorless, indicating the removal of excess platinic acid.

Drying and Weighing
Dry the crucible and precipitate in an oven at 110-130°C for at least one hour, or until a

constant weight is achieved.

Cool the crucible in a desiccator to room temperature.

Weigh the crucible and precipitate accurately.

Calculation
The percentage of potassium in the original sample can be calculated using the following

formula:
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% K = (Weight of K₂PtCl₆ precipitate × 0.1609 × 100) / Weight of sample

Where 0.1609 is the gravimetric factor for converting the weight of K₂PtCl₆ to the weight of K (2

× Atomic weight of K / Molecular weight of K₂PtCl₆).

Chemical Reaction and Interferences
The primary chemical reaction in this analysis is the precipitation of potassium

hexachloroplatinate:

2K⁺(aq) + [PtCl₆]²⁻(aq) → K₂PtCl₆(s)

Precipitation Reaction

2K⁺

(Potassium Ion)

K₂PtCl₆(s)
(Potassium Hexachloroplatinate

Precipitate)

[PtCl₆]²⁻
(Hexachloroplatinate Ion)

Click to download full resolution via product page

Caption: Chemical reaction for the precipitation of potassium hexachloroplatinate.

Potential Interferences:

Ammonium (NH₄⁺): Ammonium ions also form a sparingly soluble hexachloroplatinate salt

and will interfere with the analysis. Ammonium salts must be removed prior to precipitation,

typically by gentle ignition of the sample.

Sodium (Na⁺): Sodium hexachloroplatinate is more soluble than the potassium salt, but at

high concentrations, it can co-precipitate, leading to erroneously high results. The use of an

alcohol wash helps to minimize this interference.
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Rubidium (Rb⁺) and Cesium (Cs⁺): These alkali metals also form insoluble

hexachloroplatinates and will interfere if present.

Sulfates: Large amounts of sulfate can interfere with the precipitation. Removal with barium

chloride is recommended.

Conclusion
The platinic acid method for the quantitative analysis of potassium is a robust and accurate

gravimetric technique. While it has been largely superseded by modern instrumental methods

such as atomic absorption spectroscopy and ion-selective electrodes for routine analysis, it

remains a valuable reference method due to its high precision and accuracy when performed

correctly. Careful sample preparation and attention to potential interferences are crucial for

obtaining reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium hexachloroplatinate - Wikipedia [en.wikipedia.org]

2. Platinum - Wikipedia [en.wikipedia.org]

3. Potassium chloroplatinate CAS#: 16921-30-5 [m.chemicalbook.com]

4. Potassium chloroplatinate | 16921-30-5 [chemicalbook.com]

5. Potassium hexachloroplatinate(IV), Pt 39.6% 0.25 g | Buy Online | Thermo Scientific Alfa
Aesar | Fisher Scientific [fishersci.at]

6. POTASSIUM HEXACHLOROPLATINATE(IV) CAS 1307-80-8 - Chemical Supplier Unilong
[unilongindustry.com]

To cite this document: BenchChem. [Application Notes & Protocols for the Quantitative
Analysis of Potassium Using Platinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14761530/docs#application-notes-protocols-for-the-
quantitative-analysis-of-potassium-using-platinic-acid]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14761530/docs?utm_src=pdf-body#application-notes-protocols-for-the-quantitative-analysis-of-potassium-using-platinic-acid
https://www.benchchem.com/product/b14761530?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Potassium_hexachloroplatinate
https://en.wikipedia.org/wiki/Platinum
https://m.chemicalbook.com/ProductChemicalPropertiesCB8752907_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8752907.htm
https://www.fishersci.at/shop/products/potassium-hexachloroplatinate-iv-pt-39-6-thermo-scientific/11346548
https://www.fishersci.at/shop/products/potassium-hexachloroplatinate-iv-pt-39-6-thermo-scientific/11346548
https://unilongindustry.com/product/potassium-hexachloroplatinateiv-cas-1307-80-8/
https://unilongindustry.com/product/potassium-hexachloroplatinateiv-cas-1307-80-8/
https://www.benchchem.com/product/b14761530/docs#application-notes-protocols-for-the-quantitative-analysis-of-potassium-using-platinic-acid
https://www.benchchem.com/product/b14761530/docs#application-notes-protocols-for-the-quantitative-analysis-of-potassium-using-platinic-acid
https://www.benchchem.com/product/b14761530/docs#application-notes-protocols-for-the-quantitative-analysis-of-potassium-using-platinic-acid
https://www.benchchem.com/product/b14761530/docs#application-notes-protocols-for-the-quantitative-analysis-of-potassium-using-platinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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